[(1'S,3'R,4'R,5'R,6'R,10'S,12'S,16'R,18'S,21'R)-2-hydroxy-1,4',6',12',17',17'-hexamethyl-18'-[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxyspiro[3,6-dioxabicyclo[3.1.0]hexane-4,8'-9-oxahexacyclo[11.9.0.01,21.04,12.05,10.016,21]docos-13-ene]-3'-yl] acetate

• Molecular Formula: C37H54O11
• Molecular Weight: 674.8 g/mol
• IUPAC Name: [(1'S,3'R,4'R,5'R,6'R,10'S,12'S,16'R,18'S,21'R)-2-hydroxy-1,4',6',12',17',17'-hexamethyl-18'-[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxyspiro[3,6-dioxabicyclo[3.1.0]hexane-4,8'-9-oxahexacyclo[11.9.0.01,21.04,12.05,10.016,21]docos-13-ene]-3'-yl] acetate
• InChI: InChI=1S/C37H54O11/c1-17-12-37(29-34(7,47-29)30(42)48-37)46-20-13-32(5)22-9-8-21-31(3,4)23(45-28-27(41)26(40)19(39)15-43-28)10-11-35(21)16-36(22,35)14-24(44-18(2)38)33(32,6)25(17)20/h9,17,19-21,23-30,39-42H,8,10-16H2,1-7H3/t17-,19-,20+,21+,23+,24-,25+,26+,27-,28+,29?,30?,32+,33-,34?,35-,36+,37?/m1/s1
• InChI Key: XUJMHSCMPCZWOV-UJAIUVFWSA-N
• Isomeric SMILES: C[C@@H]1CC2(C3C(O3)(C(O2)O)C)O[C@@H]4[C@H]1[C@]5([C@@H](C[C@@]67C[C@@]68CC[C@@H](C([C@@H]8CC=C7[C@@]5(C4)C)(C)C)O[C@H]9[C@@H]([C@H]([C@@H](CO9)O)O)O)OC(=O)C)C
• SMILES: CC1CC2(C3C(O3)(C(O2)O)C)OC4C1C5(C(CC67CC68CCC(C(C8CC=C7C5(C4)C)(C)C)OC9C(C(C(CO9)O)O)O)OC(=O)C)C
• synonyms: cimicifugoside

Description

Cimicifugoside is a triterpenoid.

Scientific Research Applications

Asymmetric Synthesis

The compound has been explored in the context of asymmetric synthesis. Meilert, Pettit, and Vogel (2004) investigated the stereo- and enantioselectivity of similar compounds in the synthesis of spiroketals, which are valuable in medicinal chemistry. This research is significant as it contributes to the development of efficient synthetic routes for complex molecules with potential therapeutic applications (Meilert, Pettit, & Vogel, 2004).

Enzymatic Desymmetrization

Coste and Gerber‐Lemaire (2005) reported on the enzymatic desymmetrization of a related compound. This process was used to obtain novel precursors for long-chain polyketides, which are often found in natural products with various biological activities (Coste & Gerber‐Lemaire, 2005).

Crystal Structure Analysis

Brimble, Johnston, Hambley, and Turner (1997) performed crystal structure analyses of compounds structurally similar to the one . Such studies are critical in understanding the physical and chemical properties of these compounds, which can lead to new insights in drug design and material science (Brimble, Johnston, Hambley, & Turner, 1997).